3-[6-(Trifluoromethyl)-3-indolyl]-1-propanamine

• Molecular Formula: C12H13F3N2
• Molecular Weight: 242.24 g/mol
• IUPAC Name: 3-[6-(trifluoromethyl)-1H-indol-3-yl]propan-1-amine
• InChI: InChI=1S/C12H13F3N2/c13-12(14,15)9-3-4-10-8(2-1-5-16)7-17-11(10)6-9/h3-4,6-7,17H,1-2,5,16H2
• InChI Key: INCWBAJKRFWMNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC=C2CCCN

Description

3-[6-(Trifluoromethyl)-3-indolyl]-1-propanamine is a compound that features an indole ring substituted with a trifluoromethyl group at the 6-position and a propanamine chain at the 1-position. Indole derivatives are known for their wide range of biological activities and applications in medicinal chemistry. The trifluoromethyl group enhances the compound’s lipophilicity, metabolic stability, and bioavailability, making it a valuable scaffold in drug discovery and development .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[6-(Trifluoromethyl)-3-indolyl]-1-propanamine typically involves the following steps:

Formation of the Indole Ring: The indole ring can be synthesized using the Fischer indole synthesis, where phenylhydrazine reacts with a ketone or aldehyde in the presence of an acid catalyst.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via trifluoromethylation reactions using reagents such as trifluoromethyl iodide (CF₃I) or trifluoromethyl sulfonic acid (CF₃SO₂H) under metal-free or metal-catalyzed conditions

Attachment of the Propanamine Chain: The propanamine chain can be attached through a nucleophilic substitution reaction, where the indole derivative reacts with a suitable alkyl halide in the presence of a base.

Industrial Production Methods: Industrial production of this compound may involve optimizing the above synthetic routes for large-scale synthesis, focusing on cost-effectiveness, yield, and purity. Continuous flow chemistry and automated synthesis platforms can be employed to enhance production efficiency .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the indole ring, using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed on the trifluoromethyl group or the propanamine chain using reducing agents like lithium aluminum hydride.

Substitution: The indole ring can participate in electrophilic substitution reactions, where electrophiles such as halogens or nitro groups are introduced.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nitro groups, and other electrophiles.

Major Products:

Oxidation: Oxidized indole derivatives.

Reduction: Reduced trifluoromethyl or propanamine derivatives.

Substitution: Substituted indole derivatives with various functional groups.

Scientific Research Applications

3-[6-(Trifluoromethyl)-3-indolyl]-1-propanamine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases, including mental health disorders and cancer.

Industry: Utilized in the development of agrochemicals and materials with enhanced properties due to the trifluoromethyl group.

Mechanism of Action

The mechanism of action of 3-[6-(Trifluoromethyl)-3-indolyl]-1-propanamine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, and other proteins involved in biological processes.

Pathways Involved: It can modulate signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Indole-3-acetic acid: A plant hormone with a similar indole structure but different functional groups.

6-Trifluoromethylindole: A simpler indole derivative with only the trifluoromethyl group.

3-(Trifluoromethyl)thioindole: An indole derivative with a trifluoromethylthio group.

Uniqueness: 3-[6-(Trifluoromethyl)-3-indolyl]-1-propanamine is unique due to the combination of the trifluoromethyl group and the propanamine chain, which enhances its biological activity and potential therapeutic applications compared to other indole derivatives .